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Compound of Interest

Compound Name: Dibutyl malate

Cat. No.: B1584803 Get Quote

Understanding the specific risks associated with a chemical is the first step in handling it safely.

Dibutyl malate is a combustible, colorless to slightly yellow viscous liquid with a characteristic

odor.[1][2] While stable under recommended storage conditions, it poses significant health and

environmental hazards that necessitate its classification as hazardous waste.[3][4]

Key Hazards:

Health Hazards: Dibutyl malate is an irritant to the skin, eyes, and respiratory system.[2][3]

[5] Prolonged or repeated skin contact can lead to an allergic skin reaction, such as

dermatitis.[5][6][7] Ingestion may be harmful and can cause irritation of the digestive tract.[3]

[8] Furthermore, there is a risk of damage to organs, specifically the kidneys, through

prolonged or repeated exposure.[4][5]

Environmental Hazards: This substance is classified as toxic to aquatic life with long-lasting

effects.[1][5][6] Therefore, preventing its release into drains, soil, or waterways is of

paramount importance.[2][3]

Chemical Reactivity: It is incompatible with strong oxidizing agents and strong bases, which

can lead to violent reactions.[3][4]

Table 1: Physical and Chemical Properties of Dibutyl Malate
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Property Value Source

CAS Number 105-76-0 [3]

Molecular Formula C12H20O4 [3]

Molecular Weight 228.28 g/mol [3]

Appearance Clear, colorless, viscous liquid [1][3]

Boiling Point ~280 °C [3][5]

Flash Point ~120-140 °C [1][3][9]

Density ~0.99 g/mL at 25 °C [3]

Water Solubility Insoluble / Very slightly soluble [2][9]

Incompatibilities
Strong oxidizing agents,

Strong bases
[3][4]

Pre-Disposal Safety and Handling: Your First Line of
Defense
Before initiating any disposal procedures, ensure that all waste is handled in a manner that

minimizes exposure and prevents accidental release. This begins with consistent and correct

use of Personal Protective Equipment (PPE).

The Rationale for PPE Selection: The choice of PPE is directly dictated by the chemical's

hazard profile. For dibutyl malate, the primary risks are skin/eye contact and potential

inhalation of mists.[10]

Table 2: Required Personal Protective Equipment (PPE) for Handling Dibutyl Malate Waste
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166

or OSHA 29 CFR 1910.133.[1]

A face shield may be required

for splash hazards.

Protects against splashes and

vapors that can cause serious

eye irritation.[3][10]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene) that

comply with EN 374 standard.

[3] Always inspect gloves

before use.

Prevents direct skin contact,

which can cause irritation and

allergic sensitization.[3][6][10]

Body Protection

Lab coat and appropriate

protective clothing to prevent

skin exposure.[3][8]

Minimizes the risk of skin

contact from splashes or spills.

Respiratory Protection

Use only in a well-ventilated

area. If vapors or mists are

generated, a NIOSH/MSHA-

approved respirator is

necessary.[3][8]

Protects against respiratory

tract irritation from inhalation of

mists or vapors.[3][10]

Step-by-Step Disposal Protocol
Dibutyl malate and materials contaminated with it cannot be disposed of in regular trash or

down the sanitary sewer.[11][12] It must be managed as hazardous waste according to federal,

state, and local regulations.[3][13]

Step 1: Waste Segregation and Collection
Causality: Proper segregation is crucial to prevent dangerous chemical reactions within a

waste container.

Procedure:

Designate a specific, compatible waste container for dibutyl malate and materials

contaminated with it.
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Do NOT mix this waste with incompatible materials like strong bases or strong oxidizing

agents.[3][4]

Collect waste in a sturdy, leak-proof container. Plastic containers are often preferred over

glass to minimize the risk of breakage.[11]

Step 2: Container Selection and Labeling
Causality: Accurate labeling is a regulatory requirement and ensures that everyone who

handles the container understands its contents and associated hazards.[11][13]

Procedure:

Select a container made of a material compatible with dibutyl malate.

Affix a "Hazardous Waste" label to the container.[11]

Clearly write the full chemical name, "Dibutyl malate," on the label. Do not use

abbreviations or chemical formulas.[11]

If it is a mixture, list all chemical components and their approximate percentages.[11]

Include the date of waste generation and the place of origin (e.g., Lab, Room Number).

[11]

Step 3: Temporary Storage in the Laboratory
Causality: Safe temporary storage prevents spills and exposure to personnel before the

waste is collected by disposal professionals.

Procedure:

Keep the hazardous waste container tightly closed at all times, except when adding waste.

[13][14]

Store the container in a designated, well-ventilated secondary containment area, away

from incompatible chemicals.[3]
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Do not allow waste to accumulate. Request a pickup when the container is about three-

quarters full.[14]

Step 4: Final Disposal Arrangement
Causality: Final disposal must be handled by trained professionals at a licensed facility to

ensure environmental protection and legal compliance.

Procedure:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup.[3][11]

The standard and recommended disposal method is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[3][5] The material may be dissolved in a

combustible solvent to aid this process.[3]

Emergency Procedures: Spill and Exposure
Response
Even with careful planning, accidents can happen. A clear, rehearsed emergency plan is

essential.

Spill Cleanup Protocol
Evacuate and Ventilate: Immediately alert others in the area and ensure adequate

ventilation.[7]

Don PPE: Before addressing the spill, put on the full PPE detailed in Table 2.[3]

Contain the Spill: Use an inert, non-combustible absorbent material like sand, earth, or

vermiculite to soak up the spill.[3][7] Do not use combustible materials like paper towels as

the primary absorbent.

Collect Waste: Carefully scoop the absorbed material and place it into a suitable, sealable

container for hazardous waste.[3][7]

Decontaminate: Clean the spill area thoroughly with soap and water.[7]
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Label and Dispose: Label the container as "Hazardous Waste: Dibutyl Malate Spill Debris"

and manage it for disposal as described in Section 3.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][8]

Skin Contact: Take off contaminated clothing immediately.[5] Wash the affected area with

plenty of soap and water. If skin irritation or a rash occurs, get medical advice.[6][8]

Inhalation: Move the person into fresh air. If they feel unwell or have difficulty breathing,

consult a physician.[3][8]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[3][8]

Visual Workflows
To provide at-a-glance guidance, the following diagrams illustrate the key decision-making and

response processes.
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Dibutyl Malate Waste Generated

Is it pure Dibutyl Malate
or contaminated debris?

Select a compatible,
leak-proof waste container.

 Both Paths 

Affix 'Hazardous Waste' label.
Clearly list full chemical name(s).

Store in a designated, ventilated
secondary containment area.

Keep container sealed.

Contact EHS or licensed
waste disposal vendor for pickup.

Professional Disposal
(e.g., Chemical Incineration)

Click to download full resolution via product page

Caption: Decision-making workflow for Dibutyl Malate waste disposal.
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Spill Occurs

Alert personnel.
Ensure ventilation.

Don full PPE:
Gloves, Goggles, Lab Coat.

Contain and absorb spill with
inert material (e.g., sand).

Collect absorbed material into a
sealable, labeled container.

Decontaminate spill area
with soap and water.

Dispose of container as
Hazardous Waste.

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a Dibutyl Malate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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